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Compound of Interest

Compound Name:
2-Chloro-9-(beta-D-

ribofuranosyl)purine

Cat. No.: B12394519

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper dissolution of 2-

Chloroadenosine for use in cell culture experiments. Adherence to these guidelines is crucial

for ensuring experimental reproducibility and obtaining reliable results.

Product Information
Name: 2-Chloroadenosine

CAS Number: 146-77-0

Molecular Formula: C₁₀H₁₂ClN₅O₄

Molecular Weight: 301.69 g/mol

Appearance: White to off-white solid.[1]

Solubility Data
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2-Chloroadenosine exhibits varying solubility in different solvents. The choice of solvent is

critical for preparing stock solutions at the desired concentration. It is soluble in water and

various organic solvents.[2][3][4][5][6][7]

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO 100 mM[2][3][4][5] 30.17 mg/mL[4]

Ultrasonic assistance

may be required.[6]

Use freshly opened

DMSO as it is

hygroscopic.[6]

Water 25 mM[2][3][4][5] 7.54 mg/mL[4]
Ultrasonic assistance

may be required.[6]

DMF ~6.63 mM 2 mg/mL[8]

Ethanol ~0.83 mM 0.25 mg/mL[8]

DMSO:PBS (pH 7.2)

(1:10)
~0.33 mM 0.1 mg/mL[8]

Methanol Slightly Soluble

Heating and

sonication may be

required.[1]

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of 2-

Chloroadenosine in DMSO.

Materials:

2-Chloroadenosine powder

Anhydrous, sterile DMSO
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Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Optional: Water bath or heat block

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of the stock solution.

Weighing: Accurately weigh the desired amount of 2-Chloroadenosine powder. For example,

to prepare 1 mL of a 100 mM stock solution, weigh out 30.17 mg of 2-Chloroadenosine.

Solvent Addition: Add the calculated volume of sterile DMSO to the vial containing the 2-

Chloroadenosine powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, gentle warming (e.g., 37°C) and/or sonication can

be applied.[1][6] Ensure the vial is tightly capped during these steps.

Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for up to one month or at -80°C for up to six months.[3][6]

Preparation of a 25 mM Stock Solution in Water
This protocol is suitable for experiments where DMSO may interfere with cellular processes.

Materials:

2-Chloroadenosine powder
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Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Optional: Water bath or heat block, ultrasonic bath

Procedure:

Aseptic Technique: Work in a sterile environment.

Weighing: Weigh the required amount of 2-Chloroadenosine. To prepare 1 mL of a 25 mM

stock solution, use 7.54 mg of the compound.

Solvent Addition: Add the calculated volume of sterile water.

Dissolution:

Vortex the solution thoroughly.

Gentle warming and/or sonication may be necessary to achieve complete dissolution.[6]

Ensure the final solution is clear and free of particulates.

Sterilization and Storage:

If using this stock to prepare working solutions for cell culture, it is recommended to

sterilize it by passing it through a 0.22 µm syringe filter.[6]

Aliquot and store at -20°C for up to one month.[3][6] It is advisable to prepare and use

aqueous solutions on the same day if possible.[3]

Preparation of Working Solutions for Cell Culture
Working solutions are prepared by diluting the stock solution in a sterile cell culture medium.
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Procedure:

Thaw Stock Solution: Thaw the required aliquot of the 2-Chloroadenosine stock solution at

room temperature or in a 37°C water bath.

Dilution: In a sterile tube, add the appropriate volume of the stock solution to the pre-warmed

cell culture medium to achieve the desired final concentration. For example, to prepare 1 mL

of a 100 µM working solution from a 100 mM DMSO stock, add 1 µL of the stock solution to

999 µL of cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Avoid vigorous vortexing, which can cause foaming of the medium.

Application to Cells: Immediately add the freshly prepared working solution to your cell

cultures.

Stability and Storage
Solid Form: 2-Chloroadenosine powder is stable for years when stored at +4°C.[2][5]

Solutions:

It is recommended to prepare and use solutions on the same day.[3]

If storage is necessary, store solutions at -20°C for up to one month.[3][6] For longer-term

storage, -80°C for up to six months is recommended for DMSO stocks.[6]

2-Chloroadenosine is stable at neutral and basic pH but degrades at acidic pH, especially

at physiological temperatures.[9] At pH 2 and 37°C, only 13% of the compound remains

after 6 hours.[9]

Signaling Pathway and Workflow Diagrams
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Caption: Workflow for preparing 2-Chloroadenosine solutions.
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Caption: Simplified 2-Chloroadenosine signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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